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Compound of Interest

Compound Name: H-Beta-ala-amc hcl
Cat. No.: B8132148
Get Quote
. J

H-Beta-ala-AMC HCI is a fluorogenic substrate primarily used to detect and quantify the
activity of various aminopeptidases.[1][2] Upon enzymatic cleavage of the [3-alanine residue,
the highly fluorescent molecule 7-amino-4-methylcoumarin (AMC) is released.[2] The
fluorescence of AMC, typically measured at excitation and emission maxima of 340-360 nm
and 440-460 nm respectively, allows for the sensitive quantification of enzyme activity.[2] Its
applications are prevalent in basic research and drug discovery, for instance, in identifying
Pseudomonas aeruginosa, which exhibits B-alanine aminopeptidase activity.[1][2]

Key Chemical Properties:
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Property Value Source

H-B-Alanine-AMC, 7-N-[3-
Synonyms . ] [2]
Alanylamino-4-methylcoumarin

CsHsCINO: (for 3-Alanine

Molecular Formula ) [3]
Hydrochloride)
] 282.72 g/mol (for Beta-Ala-
Molecular Weight [1]
AMC)
Appearance White crystal powder [4]
Solubility Soluble in DMSO [1]

Hazard Identification and Risk Assessment

A thorough risk assessment is the cornerstone of safe laboratory practice. While -alanine itself
is not classified as a hazardous substance, the hydrochloride salt of H-Beta-ala-AMC
introduces potential hazards that must be managed.[5][6] The toxicological properties of the
complete molecule have not been fully investigated, warranting a cautious approach.[7]

Potential Hazards:

Inhalation: May cause respiratory tract irritation.[7][8]

o Skin Contact: May cause skin irritation.[7][8]

o Eye Contact: May cause eye irritation.[7][8]

 Ingestion: May be harmful if swallowed.[8]

» Chronic Exposure: Potential for harm exists, though specific data is unavailable.[9]

» Acidic Properties: As a hydrochloride salt, the compound is acidic and can be corrosive,
particularly in the presence of moisture.[10][11][12]

A systematic approach to risk assessment should be followed before commencing any work
with this compound.
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Caption: Risk assessment workflow for handling H-Beta-ala-AMC HCI.
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Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure, a combination of engineering controls and appropriate PPE is essential.

Engineering Controls:

» Ventilation: Always handle H-Beta-ala-AMC HCI in a well-ventilated area.[11][13] For

procedures that may generate dust, such as weighing or aliquoting, a chemical fume hood is

mandatory.[8][13]

o Emergency Access: Ensure that an emergency eyewash station and safety shower are

readily accessible in the immediate work area.[13][14]

Personal Protective Equipment (PPE): The selection of PPE depends on the scale of the

operation and the potential for exposure.

Operation/Scal EyelFace Hand Body Respiratory
e Protection Protection Protection Protection
Not typicall
Tightly fitting ) .yp ] Y
Small-Scale Chemical- Standard required if
safety goggles or ] _
Laboratory Use resistant gloves laboratory coat. handled in a

(mg to g)

glasses with
side-shields.[13]

(e.g., nitrile).[13]

[13]

chemical fume
hood.[13]

Large-Scale
Operations or

Spills

Face shield and
chemical safety
goggles.[12][13]

Heavy-duty,
chemical-
resistant gloves.
[13]

Full protective
suit or chemical-
resistant apron.
[11][12]

A NIOSH-
approved
respirator with an
appropriate
cartridge for acid
gases and
particulates (e.qg.,
N95) is
recommended.
[8][12][13]
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Step-by-Step Safe Handling Protocol

A methodical approach to handling the solid compound is critical to prevent contamination and
exposure.

o Preparation: Before handling the compound, ensure the work area (preferably a chemical
fume hood) is clean and uncluttered. Prepare all necessary equipment, including spatulas,
weigh boats, and pre-labeled containers.

e Donning PPE: Put on the appropriate PPE as detailed in the table above.[13]
e Weighing and Transfer:
o Handle H-Beta-ala-AMC HCI as a solid powder.

o To minimize dust generation, use a weigh boat or weighing paper and carefully transfer
the material.[13] Avoid any actions that could cause the powder to become airborne.

o Close the primary container tightly immediately after use.[13][15]
e Solution Preparation:
o When dissolving the compound, typically in DMSO, add the solvent to the powder slowly.

o If preparing agueous solutions from a stock, always add the acidic stock solution to the
water or buffer, never the other way around, to avoid splashing.[12]

e Post-Handling:

o Thoroughly wash hands with soap and water after handling is complete, even if gloves
were worn.[13]

o Decontaminate all work surfaces and equipment.

o Properly remove and dispose of contaminated PPE.[13]

Storage and Stability
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Proper storage is crucial for maintaining the integrity of H-Beta-ala-AMC HCI and ensuring
laboratory safety.

o Temperature: Store in a freezer at or below -15°C.[1] Some suppliers recommend storage at
2-8°C or not exceeding 5°C, so always consult the manufacturer's specific instructions.[4][8]

e Light: The compound is light-sensitive.[7] Store in a light-protected container (e.g., amber
vial) and minimize light exposure during handling.[1][9]

e Moisture: The compound is moisture-sensitive and should be stored in a tightly closed
container in a dry, cool, well-ventilated place.[7][9]

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,
strong bases, and metals.[15][16][17]

Spill and Emergency Procedures

Immediate and correct response to spills and exposures is critical.

Spill Response:
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Caption: Decision-making flowchart for H-Beta-ala-AMC HCI spill response.
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o Small Spills: For minor spills, avoid breathing in the dust.[13] Carefully sweep up the spilled
solid and place it into a designated, labeled container for chemical waste.[13] Clean the spill
area with a damp cloth to ensure no residue remains.[13]

o Large Spills: For larger spills, evacuate the area immediately and follow your institution's
emergency procedures.[13][15]

First Aid Measures:

o Eye Contact: Immediately flush eyes with copious amounts of water at an emergency
eyewash station for at least 15 minutes, separating the eyelids with fingers.[9][15] Seek
immediate medical attention.

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing.[7][15] Seek medical advice if irritation persists.[9]

 Inhalation: Move the individual to fresh air.[7][9] If breathing is difficult, provide oxygen. Seek
medical attention.

 Ingestion: If the person is conscious, rinse their mouth with water.[7][9] Do not induce
vomiting. Seek immediate medical attention.

Waste Disposal

Proper disposal is a legal and ethical responsibility to protect the environment and public
health.

» Waste Segregation: All waste contaminated with H-Beta-ala-AMC HCI, including unused
solid material, contaminated weigh boats, gloves, and paper towels, should be collected in a
dedicated, clearly labeled hazardous waste container.[6][13]

» Disposal Method: Disposal must be conducted in accordance with all local, state, and federal
regulations.[8][18] The recommended method is through a licensed chemical waste disposal
facility.[18]

o Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent. The
rinsate must be collected and disposed of as hazardous waste.[18] Never wash the
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compound or its containers down the drain.[18]

By integrating these safety and handling protocols into all experimental workflows, researchers
can mitigate risks, ensure the well-being of laboratory personnel, and uphold the highest
standards of scientific integrity.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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